Cas no 1258620-63-1 (4-(4-Aminopyridin-3-yl)benzonitrile)

4-(4-Aminopyridin-3-yl)benzonitrile structure

1258620-63-1 structure

Product Name:4-(4-Aminopyridin-3-yl)benzonitrile

CAS No:1258620-63-1

MF:C₁₂H₉N₃

MW:195.219961881638

MDL:MFCD18084684

CID:1033930

PubChem ID:71303097

Update Time:2025-09-21

4-(4-Aminopyridin-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(4-Aminopyridin-3-yl)benzonitrile
- HS-3324
- DB-294712
- A889914
- J-513452
- N10657
- DTXSID90744825
- Benzonitrile, 4-(4-amino-3-pyridinyl)-
- 1258620-63-1
- SB54861
- MDL： MFCD18084684
- Inchi： 1S/C12H9N3/c13-7-9-1-3-10(4-2-9)11-8-15-6-5-12(11)14/h1-6,8H,(H2,14,15)
- InChI Key： LMXKFBBQTCXHDY-UHFFFAOYSA-N
- SMILES： NC1C=CN=CC=1C1C=CC(C#N)=CC=1

Computed Properties

Exact Mass: 195.079647300g/mol
Monoisotopic Mass: 195.079647300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 62.7Å²

4-(4-Aminopyridin-3-yl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM159753-1g	4-(4-Aminopyridin-3-yl)benzonitrile	1258620-63-1	95%	1g	$542	2023-02-18
Chemenu	CM159753-1g	4-(4-Aminopyridin-3-yl)benzonitrile	1258620-63-1	95%	1g	$542	2021-08-05
TRC	A629693-10mg	4-(4-Aminopyridin-3-yl)benzonitrile	1258620-63-1		10mg	$ 50.00	2022-06-07
TRC	A629693-50mg	4-(4-Aminopyridin-3-yl)benzonitrile	1258620-63-1		50mg	$ 160.00	2022-06-07
TRC	A629693-100mg	4-(4-Aminopyridin-3-yl)benzonitrile	1258620-63-1		100mg	$ 250.00	2022-06-07
Alichem	A029193172-1g	4-(4-Aminopyridin-3-yl)benzonitrile	1258620-63-1	95%	1g	$510.00	2023-09-03
eNovation Chemicals LLC	Y0996284-1g	4-(4-aminopyridin-3-yl)benzonitrile	1258620-63-1	95%	1g	$500	2024-08-02
eNovation Chemicals LLC	Y0996284-1g	4-(4-aminopyridin-3-yl)benzonitrile	1258620-63-1	95%	1g	$500	2025-03-01
Ambeed	A298388-1g	4-(4-Aminopyridin-3-yl)benzonitrile	1258620-63-1	95+%	1g	$510.0	2024-04-25
A2B Chem LLC	AA32024-100mg	4-(4-Aminopyridin-3-yl)benzonitrile	1258620-63-1	> 95%	100mg	$590.00	2024-04-20

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4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

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